Cas no 102872-42-4 (Phenol,2-ethoxy-3-methoxy-5-nitro-)
102872-42-4 structure
Product Name:Phenol,2-ethoxy-3-methoxy-5-nitro-
CAS No:102872-42-4
MF:C9H11NO5
MW:213.187342882156
CID:125322
PubChem ID:71434495
Update Time:2025-04-18
Phenol,2-ethoxy-3-methoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol,2-ethoxy-3-methoxy-5-nitro-
- Phenol, 2-ethoxy-3-methoxy-5-nitro- (6CI)
- DTXSID201302287
- 2-Ethoxy-3-methoxy-5-nitrophenol
- 102872-42-4
-
- Inchi: 1S/C9H11NO5/c1-3-15-9-7(11)4-6(10(12)13)5-8(9)14-2/h4-5,11H,3H2,1-2H3
- InChI Key: WWAYARAEGBRHDW-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC(=CC=1OC)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 213.063722g/mol
- Monoisotopic Mass: 213.063722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 213.19g/mol
- XLogP3: 1.7
- Topological Polar Surface Area: 84.5Ų
Phenol,2-ethoxy-3-methoxy-5-nitro- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
102872-42-4 (Phenol,2-ethoxy-3-methoxy-5-nitro-) Related Products
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- 53408-96-1(4-Nitrobenzo-18-crown-6)
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